1-(4-(2-(4-methoxyphenyl)acetamido)benzyl)-N-(3-(methylthio)phenyl)-1H-imidazole-4-carboxamide

• IUPAC Name: 1-[[4-[[2-(4-methoxyphenyl)acetyl]amino]phenyl]methyl]-N-(3-methylsulfanylphenyl)imidazole-4-carboxamide
• InChI: InChI=1S/C27H26N4O3S/c1-34-23-12-8-19(9-13-23)14-26(32)29-21-10-6-20(7-11-21)16-31-17-25(28-18-31)27(33)30-22-4-3-5-24(15-22)35-2/h3-13,15,17-18H,14,16H2,1-2H3,(H,29,32)(H,30,33)
• InChI Key: LOBJTVKGGUQMGA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)NC2=CC=C(C=C2)CN3C=C(N=C3)C(=O)NC4=CC(=CC=C4)SC
• Molecular Formula: C27H26N4O3S
• Molecular Weight: 486.6 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. The exact synthesis pathway would depend on the desired configuration and the specific reactions used. It might involve reactions such as acylation, alkylation, and condensation.

Molecular Structure Analysis

The molecular structure of the compound would be determined by the arrangement of these functional groups around the central carbon atoms. The presence of the imidazole ring suggests that the compound might have aromatic properties.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the acetamido group could undergo hydrolysis to form a carboxylic acid and an amine. The benzyl group might participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its molecular structure. For example, the presence of polar functional groups like acetamido and carboxamide could make the compound soluble in polar solvents.

Scientific Research Applications

Heterocyclic Compound Synthesis

1-(4-(2-(4-methoxyphenyl)acetamido)benzyl)-N-(3-(methylthio)phenyl)-1H-imidazole-4-carboxamide is utilized in the synthesis of various heterocyclic compounds. For instance, derivatives like 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides were synthesized through reactions involving similar compounds. These synthesized products were then evaluated for in vitro cytotoxic activity against cancer cells, indicating their potential in medicinal chemistry research (Hassan, Hafez, & Osman, 2014).

Antiviral and Antimicrobial Studies

Compounds related to 1-(4-(2-(4-methoxyphenyl)acetamido)benzyl)-N-(3-(methylthio)phenyl)-1H-imidazole-4-carboxamide have been explored for their potential in antiviral and antimicrobial applications. A series of 2-amino-3-substituted-6-[(E)-1-phenyl-2-(N-methylcarbamoyl)vinyl]imidazo[1,2-a]pyridines, structurally related to this compound, were designed and shown to have antirhinovirus activities (Hamdouchi et al., 1999).

Development of Novel Pharmaceutical Agents

The chemical structure of 1-(4-(2-(4-methoxyphenyl)acetamido)benzyl)-N-(3-(methylthio)phenyl)-1H-imidazole-4-carboxamide contributes to the development of new pharmaceutical agents. For example, novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines, synthesized from similar compounds, demonstrated significant antiprotozoal activity, highlighting their therapeutic potential (Ismail et al., 2004).

Synthesis of Imidazole Derivatives

Imidazole derivatives, synthesized using compounds akin to 1-(4-(2-(4-methoxyphenyl)acetamido)benzyl)-N-(3-(methylthio)phenyl)-1H-imidazole-4-carboxamide, have been researched for their therapeutic properties. These derivatives have shown potential in areas such as anticoccidial activity and synthesis of benzimidazole derivatives, indicating the chemical's utility in diverse medical and pharmaceutical research (Rogers et al., 1964).

Future Directions

Future research on this compound could involve exploring its potential uses in various fields, such as medicine or materials science. This could involve testing its biological activity, studying its physical and chemical properties, and optimizing its synthesis.